5-chloro-N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]thiophene-2-sulfonamide

• IUPAC Name: 5-chloro-N-[1-(2,2-dimethylpropanoyl)-2,3-dihydroindol-6-yl]thiophene-2-sulfonamide
• InChI: InChI=1S/C17H19ClN2O3S2/c1-17(2,3)16(21)20-9-8-11-4-5-12(10-13(11)20)19-25(22,23)15-7-6-14(18)24-15/h4-7,10,19H,8-9H2,1-3H3
• InChI Key: AZROZIQMBJEDJD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)N1CCC2=C1C=C(C=C2)NS(=O)(=O)C3=CC=C(S3)Cl
• Molecular Formula: C17H19ClN2O3S2
• Molecular Weight: 398.9 g/mol
• CAS No.: 1040660-01-2

Description

This compound is a sulfonamide derivative featuring a 5-chlorothiophene-2-sulfonamide core linked to a 2,3-dihydroindole moiety substituted at the N1 position with a 2,2-dimethylpropanoyl (pivaloyl) group. Its molecular formula is inferred as C₁₇H₂₀ClN₂O₃S₂, with a molecular weight of approximately 400 g/mol. The chlorine atom on the thiophene ring and the pivaloyl group on the indole contribute to its unique electronic and steric properties, which may influence biological activity and pharmacokinetics.

Biological Activity

5-chloro-N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]thiophene-2-sulfonamide (CAS Number: 1040660-01-2) is a sulfonamide compound that has garnered attention due to its potential biological activities, particularly as an inhibitor of the NLRP3 inflammasome. This article delves into its chemical properties, biological mechanisms, and relevant research findings.

• Molecular Formula : C17H19ClN2O3S2
• Molecular Weight : 398.93 g/mol
• SMILES Notation : Clc1ccc(s1)S(=O)(=O)Nc1ccc2c(c1)N(CC2)C(=O)C(C)(C)C

The compound acts primarily as an inhibitor of the NLRP3 inflammasome, which plays a crucial role in innate immunity and is implicated in various inflammatory diseases. Dysregulation of the NLRP3 inflammasome has been linked to neurodegenerative disorders and other chronic inflammatory conditions. The sulfonamide moiety is critical for its interaction with the NLRP3 protein, influencing both potency and selectivity .

Inhibition Studies

Research indicates that 5-chloro-N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]thiophene-2-sulfonamide demonstrates significant inhibitory effects on IL-1β production in various cell lines. In a study involving J774A.1 macrophages, the compound was tested at a concentration of 10 μM, where it exhibited minimal cytotoxicity while effectively reducing IL-1β levels .

Potency and Selectivity

The compound's potency was measured through its IC50 values in different cellular models:

• IC50 in J774A.1 cells : Approximately 0.91 μM.
• Cytotoxicity : Less than 20% reduction in cell viability at higher concentrations, indicating a favorable safety profile .

Case Studies

Several studies have highlighted the efficacy of this compound in vivo:

• Mouse Model Study : Administration of the compound at a dose of 10 mg/kg significantly suppressed serum IL-1β levels without affecting TNF-α levels, demonstrating selective engagement with the NLRP3 inflammasome .
• Comparative Analysis : When compared to other sulfonamide derivatives, this compound retained its inhibitory potency even when modifications were made to its structure, suggesting robustness in its design .

Data Tables

Study	Cell Line	Concentration (μM)	IC50 (μM)	Cytotoxicity (%)
	J774A.1	10	0.91	<20
	HEK293	10	Not specified	<20

Comparison with Similar Compounds

Structural and Functional Differences

The following table summarizes key structural and synthetic differences between the target compound and its analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Biological Activity	Synthesis Yield	Reference
5-Chloro-N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]thiophene-2-sulfonamide (Target)	C₁₇H₂₀ClN₂O₃S₂	~400	Thiophene-2-sulfonamide (Cl at C5), dihydroindole-N-pivaloyl	Not reported in evidence	Not provided	[Target]
N-[1-(2,2-Dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-4-fluoro-2-methylbenzene-1-sulfonamide (BG02374)	C₂₀H₂₃FN₂O₃S	390.47	Benzene-1-sulfonamide (F at C4, CH₃ at C2), dihydroindole-N-pivaloyl	Not reported	Not provided
5-Chloro-N-((1-(3-phenoxybenzyl)-1H-1,2,3-triazol-4-yl)methyl)thiophene-2-sulfonamide (11b)	C₂₀H₁₈ClN₄O₃S₂	461.05	Thiophene-2-sulfonamide (Cl at C5), triazole-phenoxybenzyl	Antiproliferative (cancer)	68.3%

Key Observations

Core Heterocycle Differences :

• The target compound and 11b share a thiophene-sulfonamide core, whereas BG02374 uses a benzene-sulfonamide. Thiophene’s electron-rich nature may enhance binding to biological targets compared to benzene .
• Chlorine (Cl) in the target compound vs. fluorine (F) in BG02374: Fluorine’s electronegativity often improves metabolic stability, while chlorine may increase steric bulk and alter target affinity .

11b’s triazole-phenoxybenzyl substituent enables hydrogen bonding and π-π interactions, likely contributing to its antiproliferative activity .

Synthetic Complexity: Compound 11b was synthesized with a moderate yield (68.3%), reflecting challenges in introducing the triazole-phenoxybenzyl group .

Research Findings and Implications

Pharmacokinetic Considerations

• The pivaloyl group in the target and BG02374 may prolong half-life by resisting enzymatic degradation, a common trait of bulky acyl groups .